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Introduction

Cartap hydrochloride is a broad-spectrum insecticide belonging to the nereistoxin analogue

chemical class.[1][2] It is widely utilized in agriculture to control a variety of chewing and

sucking insect pests, particularly in crops like rice and vegetables.[3][4] Its mode of action

involves the blockage of nerve signal transmission in the insect's central nervous system,

leading to paralysis and eventual death.[1] These application notes provide a summary of its

efficacy against key insect pests based on field trial data and detail standardized protocols for

conducting such evaluations.

Mechanism of Action
Cartap hydrochloride functions as a nicotinic acetylcholine receptor (nAChR) channel blocker.

In a healthy insect nervous system, acetylcholine is released into the synapse, binds to

nAChRs on the postsynaptic neuron, and propagates the nerve impulse. Cartap
hydrochloride competitively blocks these receptors, preventing acetylcholine from binding.

This disruption of synaptic transmission leads to paralysis and cessation of feeding, ultimately

resulting in the insect's death.
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Normal Synaptic Transmission Action of Cartap Hydrochloride
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Caption: Mechanism of Cartap hydrochloride blocking the nicotinic acetylcholine receptor

(nAChR).
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The field efficacy of Cartap hydrochloride has been evaluated against several major

agricultural pests. The following tables summarize the results from various field trials.

Rice Pests
Cartap hydrochloride is effective in controlling key pests in rice, such as the Yellow Stem

Borer and the Leaf Folder.

Table 1: Efficacy of Cartap Hydrochloride Against Rice Pests
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Target Pest Crop

Cartap
Formulation
& Dose
(a.i./ha)

Efficacy
Metric

Result Citation

Yellow Stem

Borer

(Scirpophaga

incertulas)

Rice
4G @ 750 -

1000 g

Control of

Dead Hearts

(DH) & White

Ears (WE)

Significantly

superior to

untreated

control.

Yellow Stem

Borer

(Scirpophaga

incertulas)

Rice
95% SP @

0.48 kg

Whitehead

Infestation

(%)

3.69%

infestation vs

8.66% in

control after

the second

application.

Yellow Stem

Borer

(Scirpophaga

incertulas)

Rice
75SG @ 375

g

Dead Hearts

(%)

0.66%

damage 7

days after the

first spray.

Leaf Folder

(Cnaphalocro

cis medinalis)

Rice 1 kg a.i./ha

Leaf Damage

Reduction

(%)

47.7%

reduction in

leaf damage

compared to

the check

insecticide.

Leaf Folder

(Cnaphalocro

cis medinalis)

Rice 50% SP

Leaf Damage

Reduction

(%)

56.15%

reduction

over control.

Leaf Folder

(Cnaphalocro

cis medinalis)

Rice 50 WP @ 2g/l Pest

Incidence (%)

Lowest

incidence

(3.57%)

compared to

other tested

insecticides
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after the first

spray.

Vegetable Pests
The Diamondback Moth is a significant pest of cole crops, and Cartap hydrochloride has

demonstrated effective control.

Table 2: Efficacy of Cartap Hydrochloride Against Diamondback Moth
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Target Pest Crop

Cartap
Formulation
& Dose
(a.i./ha)

Efficacy
Metric

Result Citation

Diamondback

Moth (Plutella

xylostella)

Cabbage
50 SP @ 200

g
Pest Control

Considered

the minimum

effective

dosage for

control.

Diamondback

Moth (Plutella

xylostella)

Cabbage
50% SC @

375 ml/ha

Larval

Population /

Yield

The next

most effective

treatment

after E2Y45

20 SC,

significantly

reducing

larval

population

and

increasing

yield.

Diamondback

Moth (Plutella

xylostella)

Cabbage
50% SP @

0.5ml/L

Larval

Population

(Mean)

3.20

larvae/plant

after the first

spray and

1.37 after the

second,

significantly

lower than

control.

Diamondback

Moth (Plutella

xylostella)

Cabbage,

Cauliflower

1.0 g/litre Pest Control /

Yield

Application

based on

pheromone

trap catches

was
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significantly

more

effective than

a regular

spray

schedule.

Protocols for Field Appraisal
This section outlines a generalized protocol for conducting field trials to evaluate the efficacy of

Cartap hydrochloride formulations. This protocol is based on established guidelines for

pesticide evaluation.

Experimental Design and Site Preparation
Trial Design: Employ a Randomized Block Design (RBD) with a minimum of three

replications for each treatment.

Treatments: Include different dosages of the Cartap hydrochloride formulation, a negative

control (untreated), and potentially a positive control (a standard registered insecticide).

Plot Size: Individual plots should be of adequate size (e.g., at least 10 m²) to allow for

representative sampling and to minimize edge effects.

Buffer Zones: Maintain adequate buffer zones (e.g., a minimum of 15 feet) between plots to

prevent spray drift and cross-contamination.

Site Selection: Choose a test site with a known history of pest infestation and uniform crop

stand. The site should have been maintained using good agricultural practices.

Treatment Application
Timing: Apply treatments based on the economic threshold level (ETL) of the target pest

population. For pests like the diamondback moth, application timing can be optimized using

pheromone traps.
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Equipment: Use calibrated application equipment, such as a knapsack sprayer, to ensure

uniform coverage.

Application Volume: The volume of spray mixture should be sufficient to achieve thorough

coverage of the plant canopy.

Documentation: Record all application details, including date, time, weather conditions

(temperature, humidity, wind speed), equipment used, and application rate.

Data Collection and Assessment
Pre-Treatment Count: One day before the initial application, record the baseline pest

population or level of crop damage in each plot.

Post-Treatment Counts: Assess pest populations (e.g., number of larvae per plant) or crop

damage (e.g., % of damaged leaves, % dead hearts) at regular intervals after application

(e.g., 3, 7, and 14 days after spraying).

Sampling Method: Within each plot, randomly select a predetermined number of plants or

sampling units (e.g., 5-10 plants) for assessment to ensure unbiased data collection.

Yield Data: At the end of the trial, harvest the crop from a designated net plot area within

each plot. Record the total and marketable yield.

Phytotoxicity: Observe and record any symptoms of phytotoxicity (e.g., leaf burn, stunting,

discoloration) on the crop at each observation interval.

Natural Enemies: Where applicable, monitor the population of common natural enemies to

assess the relative safety of the treatment.

Data Analysis
Efficacy Calculation: Calculate the percent reduction in pest population or damage over the

untreated control for each treatment. The Henderson-Tilton or a similar formula can be used

to correct for natural population changes.

Statistical Analysis: Subject the collected data (pest counts, damage ratings, yield) to

Analysis of Variance (ANOVA). Use an appropriate mean separation test (e.g., Duncan's

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Multiple Range Test) to determine significant differences between treatments.

Start: Field Trial Planning
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Caption: Standard workflow for a field efficacy appraisal of an insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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